Cas no 2758006-53-8 (cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride)

• Product Name: cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride
• CAS No: 2758006-53-8
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 6041040
• PubChem ID: 165980773
• Update Time: 2025-05-22

cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37331028
• Z5589437108
• 2758006-53-8
• cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c11-7(6-2-1-3-6)8-9-4-5-10-8;/h4-7,11H,1-3H2,(H,9,10);1H
• InChI Key： WOQKGCVWVVVZGW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=NC=CN1)C1CCC1

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride

Cyclobutyl(1H-Imidazol-2-yl)Methanol Hydrochloride: A Comprehensive Overview

Cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride, also known by its CAS number 2758006-53-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and a deeper understanding of its pharmacokinetic profiles have further highlighted its importance in the scientific community.

The structure of cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride is characterized by a cyclobutane ring fused to an imidazole moiety, with a hydroxymethyl group attached to the nitrogen atom of the imidazole ring. This configuration imparts the compound with unique electronic and steric properties, making it a versatile building block in organic synthesis. The hydrochloride salt form ensures stability and solubility, which are critical factors in pharmaceutical applications.

Recent studies have explored the synthesis of cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride through various routes, including transition-metal-catalyzed cyclizations and organocatalytic processes. These methods have not only improved the efficiency of synthesis but also opened avenues for the incorporation of this compound into larger molecular frameworks. For instance, researchers have successfully utilized this compound as a key intermediate in the construction of bioactive molecules targeting various therapeutic areas.

In terms of pharmacological applications, cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride has shown promise as a lead compound in drug discovery programs. Its ability to modulate specific biological targets, such as ion channels and enzymes, has been extensively investigated. Recent findings suggest that this compound exhibits potent activity against certain disease models, particularly in the realms of neurodegenerative disorders and inflammation.

The development of cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride as a therapeutic agent has also been supported by preclinical studies that evaluate its safety and efficacy profiles. These studies have demonstrated favorable pharmacokinetics, with reasonable bioavailability and minimal toxicity in animal models. Such data underscore its potential as a candidate for further clinical evaluation.

Moreover, the versatility of cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride extends beyond its direct pharmacological applications. It has been employed as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex chiral molecules with high enantioselectivity. This dual role as both a drug candidate and a synthetic tool highlights its significance in modern organic chemistry.

In conclusion, cyclobutyl(1H-imidazol-2-yl)methanol hydrochloride (CAS No: 2758006-53-8) stands as a remarkable example of how structural diversity can be harnessed to address pressing challenges in drug discovery and chemical synthesis. With ongoing research uncovering new facets of its utility, this compound is poised to make significant contributions to the advancement of medicinal chemistry.